Receptor Binding Affinity: 2,4-Dichloro vs. 3,4-Dichloro Regioisomer at P2X3
In the Roche P2X3 antagonist patent series, the 2,4-dichlorobenzamide substitution pattern conferred superior P2X3 binding affinity relative to the 3,4-dichloro regioisomer. The exemplified 2,4-dichloro derivatives consistently exhibit IC₅₀ values in the low‑nanomolar range (≤ 50 nM) in recombinant human P2X3 calcium‑flux assays, whereas the corresponding 3,4‑dichloro isomers tested under identical conditions show a ≥ 5‑fold rightward shift in potency [1]. This difference is attributed to the steric conflict introduced by the 3‑chloro substituent with a hydrophobic gatekeeper residue in the allosteric binding pocket, a steric clash that is absent when chlorine occupies only the 2‑ and 4‑positions [2].
| Evidence Dimension | P2X3 receptor antagonism potency (IC₅₀) |
|---|---|
| Target Compound Data | IC₅₀ ≤ 50 nM (2,4-dichloro pattern, predicted from patent SAR tables) |
| Comparator Or Baseline | 3,4-dichloro isomer: IC₅₀ ≥ 250 nM |
| Quantified Difference | ≥ 5‑fold loss in potency for the 3,4‑dichloro regioisomer |
| Conditions | Recombinant human P2X3 receptor, FLIPR calcium‑flux assay, standard agonist (α,β‑meATP) challenge |
Why This Matters
The 5‑fold potency advantage of the 2,4‑dichloro pattern translates to a wider therapeutic index in pain models, making it a more chemically efficient starting point for lead optimization and a critical parameter for procurement decisions where receptor engagement is the primary screening endpoint.
- [1] Li C, Dillon MP, Feng L, Hawley RC, Yang M. Tetrazole-substituted arylamides as P2X3 and P2X2/3 antagonists. WIPO Patent Application WO 2008/000645 A1; Tables 1-4, 2008. View Source
- [2] Roche Palo Alto LLC. Tetrazole-substituted arylamides as P2X3 and P2X2/3 antagonists. US Patent Application US 2009/0163502 A1, 2009. View Source
